Cas no 1507807-87-5 (methyl 3-amino-3-(methoxymethyl)-4-methylpentanoate)

• Product Name: methyl 3-amino-3-(methoxymethyl)-4-methylpentanoate
• CAS No: 1507807-87-5
• MF: C₉H₁₉NO₃
• MW: 189.252063035965
• CID: 5869661
• PubChem ID: 80410519
• Update Time: 2025-06-08

methyl 3-amino-3-(methoxymethyl)-4-methylpentanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-3-(methoxymethyl)-4-methylpentanoate
• AKOS018973732
• EN300-1287752
• 1507807-87-5

• Inchi： 1S/C9H19NO3/c1-7(2)9(10,6-12-3)5-8(11)13-4/h7H,5-6,10H2,1-4H3
• InChI Key： KEYKNLVINSJXEO-UHFFFAOYSA-N
• SMILES： O(C)CC(CC(=O)OC)(C(C)C)N

Computed Properties

• Exact Mass: 189.13649347g/mol
• Monoisotopic Mass: 189.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 61.6Ų

Additional information on methyl 3-amino-3-(methoxymethyl)-4-methylpentanoate

Comprehensive Overview of Methyl 3-amino-3-(methoxymethyl)-4-methylpentanoate (CAS No. 1507807-87-5)

Methyl 3-amino-3-(methoxymethyl)-4-methylpentanoate (CAS No. 1507807-87-5) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical synthesis, agrochemical research, and material science. This ester derivative, characterized by its unique amino and methoxymethyl functional groups, serves as a versatile intermediate in the development of bioactive molecules. Its molecular structure, combining both hydrophilic and lipophilic properties, makes it particularly valuable for designing compounds with enhanced bioavailability and targeted activity.

In recent years, the demand for custom synthesis intermediates like Methyl 3-amino-3-(methoxymethyl)-4-methylpentanoate has surged, driven by advancements in drug discovery and green chemistry. Researchers are increasingly exploring its potential in peptide mimetics and small-molecule therapeutics, where its structural flexibility allows for precise modifications. The compound’s CAS No. 1507807-87-5 is frequently searched in academic databases and chemical supplier platforms, reflecting its growing relevance in high-value chemical applications.

One of the key trends in 2023-2024 is the integration of sustainable synthesis methods for compounds such as Methyl 3-amino-3-(methoxymethyl)-4-methylpentanoate. With the rise of AI-driven molecular design, computational tools are being employed to optimize its production pathways, reducing waste and energy consumption. This aligns with the broader industry shift toward eco-friendly chemical manufacturing, a topic frequently queried in search engines by professionals seeking green alternatives.

The compound’s methoxymethyl moiety is of particular interest due to its role in improving solubility and metabolic stability—a critical factor in pharmaceutical formulation. Discussions on platforms like ResearchGate and LinkedIn often highlight its utility in overcoming challenges related to drug delivery systems. Additionally, its amino group provides a reactive site for further derivatization, enabling the creation of libraries for high-throughput screening in drug development.

From a commercial perspective, suppliers of Methyl 3-amino-3-(methoxymethyl)-4-methylpentanoate emphasize its high purity (>98%) and compliance with Good Manufacturing Practices (GMP), addressing the stringent requirements of regulatory agencies. Searches for bulk suppliers or custom synthesis services often include this compound, underscoring its industrial demand. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to validate its quality, ensuring reproducibility in research and production.

Looking ahead, the application of Methyl 3-amino-3-(methoxymethyl)-4-methylpentanoate in bioconjugation and prodrug development is an emerging area of exploration. Its compatibility with click chemistry reactions further expands its utility in creating hybrid molecules for diagnostic and therapeutic purposes. As the scientific community continues to prioritize precision medicine, this compound is poised to play a pivotal role in next-generation biopharmaceutical innovations.